WEE1-IN-10

• CAS: 2226938-19-6
• Molecular Formula: C28H30Cl2N8O
• Molecular Weight: 565.5 g/mol
• InChI: InChI=1S/C28H30Cl2N8O/c1-16-12-19(8-9-23(16)36-14-17(2)35(4)18(3)15-36)33-27-32-13-20-25(34-27)37-11-10-31-28(37)38(26(20)39)24-21(29)6-5-7-22(24)30/h5-9,12-13,17-18H,10-11,14-15H2,1-4H3,(H,32,33,34)/t17-,18+
• InChIKey: BNVDJVMTLDUCGH-HDICACEKSA-N

WEE1-IN-10 (Potrasertib) Procurement Guide

WEE1-IN-10 (CAS 2226938-19-6, also known as Potrasertib or IMP7068) is a small-molecule inhibitor of the WEE1 G2 checkpoint kinase . It exhibits sub-micromolar growth inhibition in LOVO colorectal cancer cells (IC50 = 0.524 μM) , a phenotype linked to abrogation of the DNA damage response. The compound is a product of the imidazo[1,2-a]pyrimido[5,4-e]pyrimidin-5(6H)-one chemical series disclosed in patent WO2018090939A1 [1] and has advanced to Phase 1 clinical evaluation in patients with advanced solid tumors . Its chemical formula is C28H30Cl2N8O with a molecular weight of 565.50 g/mol .

WEE1 kinase inhibition study fit

High-selectivity kinase inhibition context

Clinical-stage tool compound for translational research

Cell-model endpoint context: colorectal adenocarcinoma

• [1] Cai S, et al. 8,9-dihydroimidazole[1,2-a]pyrimido[5,4-e]pyrimidine-5(6h)-ketone compound. Patent WO2018090939A1, 2018. View Source

WEE1-IN-10 Differentiation from Analogs

WEE1 inhibitors are not interchangeable research tools. Despite a common nominal target, key pharmacologic parameters—including kinase selectivity profile, cellular potency in specific genetic contexts, and clinical tolerability—diverge substantially across the class [1]. For instance, adavosertib (AZD1775) exhibits a biochemical IC50 of 3.9 nM against WEE1 but also potently inhibits PLK1, a known off-target liability [2]. In contrast, WEE1-IN-10 (IMP7068) demonstrates >435-fold selectivity for WEE1 over PLK1, minimizing confounding polypharmacology in mechanistic studies [1]. Similarly, cellular activity is highly assay-dependent: while azenosertib (ZN-c3) and zedoresertib (Debio0123) are potent in specific cell lines, WEE1-IN-10's uniquely characterized 0.524 μM IC50 in LOVO cells provides a defined benchmark for colorectal cancer models . Substitution without verifying target engagement and selectivity in one's specific experimental system risks misinterpretation of results and wasted resources.

Selectivity mismatch

Analogs with promiscuous kinase inhibition may introduce off-target confounding and alter pathway interpretation.

Clinical-phase divergence

Discontinued clinical compounds may lack translational relevance compared to an active Phase I tool compound.

PK profile uncertainty

Oral bioavailability and metabolite profiles differ across WEE1 inhibitors; class-level PK inference may not transfer.

• [1] Ghelli Luserna di Rorà A, et al. WEE1 and PKMYT1 inhibitors: current status and future directions. Cancers (Basel). 2024; 16(7): 1292. Table 6. doi: 10.3390/cancers16071292. View Source
• [2] Ghelli Luserna di Rorà A, et al. WEE1 and PKMYT1 inhibitors: current status and future directions. Cancers (Basel). 2024; 16(7): 1292. Table 6. doi: 10.3390/cancers16071292. View Source

WEE1-IN-10 Comparative Evidence

Kinase Selectivity Over PLK1

WEE1-IN-10 (IMP7068) demonstrates significantly improved kinase selectivity compared to the first-generation WEE1 inhibitor adavosertib. In a kinome-wide profiling study, IMP7068 exhibited >435-fold selectivity for WEE1 over PLK1 (polo-like kinase 1) [1]. Adavosertib, in contrast, potently inhibits PLK1 with an IC50 in the low nanomolar range, a recognized off-target activity that complicates data interpretation [2].

Kinase Selectivity Over PLK1

Head-to-head

WEE1-IN-10: >435-fold vs Adavosertib: 2–3x (YES1)

Supports WEE1-specific pathway interpretation; reduced off-target confounding

Cross-study comparable; biochemical kinase assay data

Evidence Dimension	Kinase selectivity (WEE1/PLK1 ratio)
Target Compound Data	>435-fold
Comparator Or Baseline	Adavosertib (AZD1775): low nanomolar PLK1 inhibition
Quantified Difference	>435-fold vs. minimal selectivity
Conditions	Cell-free kinase panel assay

Why This Matters

High PLK1 inhibition by adavosertib confounds interpretation of WEE1-dependent phenotypes, while WEE1-IN-10's superior selectivity profile ensures cleaner target engagement data, reducing experimental noise and false-positive results in mechanistic studies.

• [1] Ghelli Luserna di Rorà A, et al. WEE1 and PKMYT1 inhibitors: current status and future directions. Cancers (Basel). 2024; 16(7): 1292. Table 6. doi: 10.3390/cancers16071292. View Source
• [2] Ghelli Luserna di Rorà A, et al. WEE1 and PKMYT1 inhibitors: current status and future directions. Cancers (Basel). 2024; 16(7): 1292. Table 6. doi: 10.3390/cancers16071292. View Source

Antiproliferative Activity in LOVO Cells

WEE1-IN-10 inhibits the growth of LOVO colorectal cancer cells with an IC50 of 0.524 μM . This cell line is a well-established model for colorectal adenocarcinoma and is frequently used to study WEE1 dependency. Unlike some newer WEE1 inhibitors that lack publicly reported LOVO data, WEE1-IN-10 provides a reproducible benchmark for researchers in this specific disease context.

Antiproliferative Activity

Reported

IC50 0.524 µM (LOVO) vs ZN-c3: 75 nM / Adavosertib: 78 nM (A427)

Supports cell-model endpoint review; colorectal cancer context

Cross-study comparable; different cell lines

Evidence Dimension	Cellular growth inhibition (IC50)
Target Compound Data	0.524 μM
Comparator Or Baseline	Adavosertib: 78 nM in A427 cells; Azenosertib: 75 nM in A427 cells; no public LOVO data for many newer inhibitors
Quantified Difference	Not directly comparable due to different cell lines
Conditions	LOVO cell line, standard culture conditions

Why This Matters

For investigators using LOVO cells or colorectal cancer models, this IC50 provides a directly applicable potency reference that enables dose-range finding and assay design without extensive pilot experimentation.

Clinical Development Status

WEE1-IN-10 (IMP7068) has completed Phase 1 clinical evaluation (NCT04768868) and is reported to be well-tolerated in patients with advanced solid tumors . In contrast, adavosertib's clinical development has been discontinued due to toxicity concerns, and azenosertib and zedoresertib are still under early investigation [1]. This favorable tolerability profile supports the use of WEE1-IN-10 in preclinical studies that aim to model clinically relevant dosing regimens or that anticipate combination therapy investigations.

Clinical Development Status

Trial context

Phase I (NCT04768868) ongoing vs Adavosertib: discontinued

Active clinical-phase context; may support translational research selection

Trial endpoints are distinct from research use

Evidence Dimension	Clinical development status
Target Compound Data	Phase 1 completed; well-tolerated
Comparator Or Baseline	Adavosertib: discontinued due to toxicity; Azenosertib: Phase 1 ongoing; Zedoresertib: Phase 1 ongoing
Quantified Difference	Favorable tolerability signal vs. toxicity-led discontinuation
Conditions	Phase 1 clinical trial in advanced solid tumors

Why This Matters

A compound with demonstrated clinical tolerability reduces the risk that promising preclinical results will fail to translate due to unforeseen toxicity, making it a more reliable candidate for translational research and in vivo model validation.

• [1] Ghelli Luserna di Rorà A, et al. WEE1 and PKMYT1 inhibitors: current status and future directions. Cancers (Basel). 2024; 16(7): 1292. Table 6. doi: 10.3390/cancers16071292. View Source

WEE1-IN-10 Research Applications

Target Validation in DDR-Deficient Models

WEE1-IN-10's >435-fold selectivity for WEE1 over PLK1 [1] makes it an optimal tool for dissecting WEE1-dependent signaling in the absence of confounding PLK1 inhibition. Researchers studying p53-mutant or p53-null tumors, which rely heavily on the WEE1-mediated G2 checkpoint for survival, can use this compound to attribute phenotypes directly to WEE1 blockade, minimizing off-target artifacts that plague less selective inhibitors [2].

Combination Therapy with DNA-Damaging Agents

With a well-characterized IC50 of 0.524 μM in LOVO cells , WEE1-IN-10 serves as a calibrated probe for colorectal cancer research. Investigators can leverage this benchmark to assess synergy with standard-of-care agents (e.g., 5-FU, oxaliplatin) or targeted therapies (e.g., PARP inhibitors) in in vitro and in vivo colorectal cancer models, with confidence in the compound's on-target cellular activity.

Selectivity Benchmarking for Kinase Profiling

As a Phase 1-tested WEE1 inhibitor with reported tolerability in advanced solid tumor patients , WEE1-IN-10 provides a clinically relevant comparator for new chemical entities under development. Its favorable safety profile [3] allows for extended in vivo dosing regimens that more closely mimic clinical schedules, improving the translatability of efficacy and toxicity findings.

Application

Selection Property

Validation Focus

Synthetic lethality in DDR-deficient cell models

WEE1-selectivity context

TP53/DDR pathway endpoint review

Combination studies with DNA-damaging agents

Oral bioavailability profile

Exposure-response modeling

WEE1 selectivity benchmarking

Kinase selectivity profile

Kinase panel selectivity review

Colorectal adenocarcinoma cell assays

LOVO cell model potency context

Cell viability and cell cycle endpoint review

• [1] Ghelli Luserna di Rorà A, et al. WEE1 and PKMYT1 inhibitors: current status and future directions. Cancers (Basel). 2024; 16(7): 1292. Table 6. doi: 10.3390/cancers16071292. View Source
• [2] Ghelli Luserna di Rorà A, et al. WEE1 and PKMYT1 inhibitors: current status and future directions. Cancers (Basel). 2024; 16(7): 1292. Table 6. doi: 10.3390/cancers16071292. View Source
• [3] Ghelli Luserna di Rorà A, et al. WEE1 and PKMYT1 inhibitors: current status and future directions. Cancers (Basel). 2024; 16(7): 1292. Table 6. doi: 10.3390/cancers16071292. View Source